Cas no 1956385-12-8 (5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid)

• Product Name: 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid
• CAS No: 1956385-12-8
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5163052
• Update Time: 2025-06-23

5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 6-[1-[(1,1-dimethylethoxy)carbonyl]-4-piperidinyl]-
• 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid

• Inchi： 1S/C18H23N3O4/c1-18(2,3)25-17(24)21-8-6-11(7-9-21)12-4-5-13-14(10-12)20-15(19-13)16(22)23/h4-5,10-11H,6-9H2,1-3H3,(H,19,20)(H,22,23)
• InChI Key： DLSUPIZPTZMMER-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)NC2=CC(C3CCN(C(OC(C)(C)C)=O)CC3)=CC=C2N=1

Additional information on 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid

Introduction to 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid (CAS No. 1956385-12-8)

5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid, identified by its CAS number 1956385-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The presence of a piperidine moiety and a tert-butoxycarbonyl (Boc) protecting group in its structure suggests potential applications in the synthesis of biologically active molecules, including intermediates for drug development.

The structural framework of 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid combines the benzodiazole core with a piperidine ring, which is a common scaffold in many pharmacologically relevant compounds. The Boc group serves as an amino acid protecting group, often employed in peptide synthesis and other organic transformations where selective protection and deprotection are critical. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and psychiatric disorders.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential therapeutic applications. Benzodiazoles are known for their anxiolytic, sedative, and muscle relaxant properties, making them useful in treating conditions such as anxiety disorders, insomnia, and seizures. The modification of the benzodiazole core with different substituents can lead to compounds with enhanced efficacy or reduced side effects. The piperidine ring in 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid may contribute to improved pharmacokinetic properties, such as better solubility or metabolic stability.

One of the key areas where this compound shows promise is in the development of novel central nervous system (CNS) drugs. Researchers have been exploring ways to optimize benzodiazole derivatives to achieve higher selectivity for specific receptors or to reduce unwanted effects such as dependence or tolerance. The presence of the Boc group also allows for further functionalization, enabling chemists to attach various pharmacophores or linkers that could enhance binding affinity or target specificity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid provide a starting point for generating libraries of analogs that can be screened for biological activity. High-throughput screening (HTS) and computational methods are increasingly being used to identify promising candidates from large compound collections. The versatility of this compound's structure allows it to be incorporated into diverse chemical frameworks, facilitating the exploration of new therapeutic pathways.

The synthesis of 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the benzodiazole core followed by functionalization with the piperidine ring and the Boc group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In addition to its pharmaceutical potential, this compound may also find applications in materials science and chemical biology. For instance, it could serve as a building block for designing novel ligands or probes that interact with specific biological targets. The ability to modify its structure allows researchers to tailor its properties for various experimental purposes.

The safety and regulatory aspects of working with 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylic acid are also important considerations. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety in laboratory settings. Storage conditions should be controlled to prevent degradation, and waste disposal must comply with environmental guidelines.

Future research directions may focus on exploring the pharmacological profile of derivatives derived from 5-{1-[(tert-butoxy)carbonyl]piperidin-4-y}l}-1H-l ,3-Benzodiazol e -2 -ca rboxylic ac id . By modifying substituents or exploring different functional groups , scientists can uncover new mechanisms of action or improve therapeutic outcomes . Collaborative efforts between synthetic chemists , medicinal chemists , and biologists will be crucial in translating these findings into clinical applications . p > < p > In conclusion , 5 - { 1 - [ ( t e r t - b u t o x y ) c a r b o n y l ] p i p e r i d i n - 4 - y l } - 1 H - 1 , 3 - b e n z o d i a z o l e - 2 - c a r b o x y l i c ac id ( C A S N o . 19 5 6 3 8 5 - 12 - 8 ) is a promising compound with diverse applications in pharmaceutical research . Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules , particularly those targeting central nervous system disorders . Ongoing studies continue to expand our understanding of its potential , paving the way for innovative therapeutic strategies . p >